Cas no 2748-49-4 (1-Propanaminium,3,3'-[(3,6-dioxo-1,4-cyclohexadiene-1,4-diyl)diimino]bis[N,N,N-triethyl-,dibromide (9CI))

• Product Name: 1-Propanaminium,3,3'-[(3,6-dioxo-1,4-cyclohexadiene-1,4-diyl)diimino]bis[N,N,N-triethyl-,dibromide (9CI)
• CAS No: 2748-49-4
• MF: C₂₄H₄₆Br₂N₄O₂
• MW: 582.455645084381
• CID: 254942
• PubChem ID: 17669
• Update Time: 2025-04-19

1-Propanaminium,3,3'-[(3,6-dioxo-1,4-cyclohexadiene-1,4-diyl)diimino]bis[N,N,N-triethyl-,dibromide (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,3,3'-[(3,6-dioxo-1,4-cyclohexadiene-1,4-diyl)diimino]bis[N,N,N-triethyl-,dibromide (9CI)
• NSC 231592
• 2748-49-4
• Benzoquinone, 2,5-bis(3-diethylaminopropylamino), bis-ethobromide
• 1-Propanaminium, 3,3'-((3,6-dioxo-1,4-cyclohexadiene-1,4-diyl)diimino)bis(N,N,N-triethyl-, dibromide
• Ammonium, (p-benzoquinone-2,5-ylenebis(iminotrimethylene))bis(triethyl-, dibromide
• Ammonium, (p-benzoquinon-2,5-ylenebis(iminotrimethylene))bis(triethyl-, dibromide

• Inchi： 1S/C24H44N4O2.2BrH/c1-7-27(8-2,9-3)17-13-15-25-21-19-24(30)22(20-23(21)29)26-16-14-18-28(10-4,11-5)12-6;;/h19-20H,7-18H2,1-6H3;2*1H
• InChI Key： ZRVNRCFIHSGINB-UHFFFAOYSA-N
• SMILES： [Br-].[Br-].O=C1C=C(C(C=C1NCCC[N+](CC)(CC)CC)=O)NCCC[N+](CC)(CC)CC

Computed Properties

• Exact Mass: 533.8388
• Monoisotopic Mass: 580.198752
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 16
• Complexity: 546
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2

Experimental Properties

• PSA: 62.34
• LogP: 0.40420